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Hemiphloin solvent selection for extraction

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Hemiphloin

CAS No.: 3682-03-9

Cat. No.: S604859

Hemiphloin Properties & Solvent Data

The table below summarizes the key information available for Hemiphloin, which is crucial for planning

your extraction and dissolution experiments.

Property Details

Compound Type Flavonoid [1]

Molecular Formula C21H22010 [1]

Molecular Weight 434.4 g/mol [1]

Physical Description Powder [1]

Source Roots of Dalbergia odorifera [1]
Suitable Solvents DMSO, Pyridine, Methanol, Ethanol [1]

Stock Solution Preparation Guide The following table provides dilution ratios for preparing stock
solutions of Hemiphloin, based on the supplier's data [1]. This is essential for ensuring consistent starting

points in your experiments.
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Amount Solvent Volume for 1 mM Stock Solvent Volume for 10 mM Stock
1 mg 2.302 mL 0.2302 mL
5mg 11.510 mL 1.1510 mL
10 mg 23.020 mL 2.3020 mL

Green Solvent Selection Guide

For broader context in solvent selection, here are the Environmental, Health, and Safety (EHS) scores for

common solvents, as assessed by ETH Zurich. A lower score indicates a greener, or less hazardous, solvent

[2].

Solvent EHS Score (Lower is Greener)
Ethanol ~2.0[2]

Methanol Information missing

Acetone Information missing

Diethyl Ether 3.9 2]

Toluene Information missing
Dichloromethane (DCM) Information missing
Chloroform Information missing
N,N-Dimethylformamide (DMF) 3.7 [2]

1,4-Dioxane 5.0 [2]

Experimental Workflow for Solvent Selection
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The following diagram outlines a logical workflow for selecting an optimal solvent for natural product

extraction, incorporating both performance and green chemistry principles.
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Refer to established
Green Solvent Selection Guides

Click to download full resolution via product page
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Frequently Asked Questions

What are the primary safety considerations when choosing a solvent for extraction? You should
consider a solvent's Environmental, Health, and Safety (EHS) profile. This includes its volatility (risk of
exposure, air emissions), toxicity (e.g., carcinogenicity, reproductive toxicity), and physical hazards
(flammability). Solvents like Dichloromethane (DCM) and Chloroform are classified as likely carcinogens,
while toluene is suspected of damaging the unborn child [2]. Always consult Safety Data Sheets (SDS) and

solvent selection guides.

Why should I use a green solvent selection guide? These guides help you move beyond simply finding a
solvent that works, to choosing one that is safer and more sustainable. They provide a structured way to
avoid solvents that are facing increasing regulatory restrictions (e.g., under REACH in Europe), such as
DMF, DMACc, and NMP [2]. Using greener solvents like ethanol or ethyl acetate can improve lab safety and

reduce environmental impact.

The extraction yield for my compound is low. What could be the problem? Low yield can be influenced
by the solvent composition. As seen in hemp protein extraction, the choice between alkaline, saline, or
neutral aqueous solvents can significantly impact both yield and the specific profile of compounds extracted
[3]. It's not just about total yield; the solvent can selectively extract different fractions. Troubleshoot by

testing a different solvent from the recommended list or adjusting the solvent concentration.

How should I store Hemiphloin and its solutions?

¢ Solid Powder: Store at 2-8°C in a tightly sealed vial. Under these conditions, it can be stored for up
to 24 months [1].

e Stock Solutions: For solutions in DMSO or other solvents, it is best to prepare and use them on the
same day. If you must prepare stock solutions in advance, store them as aliquots in tightly sealed
vials at -20°C. These are typically usable for up to two weeks [1].

Troubleshooting Common Scenarios
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Scenario

Possible Cause

Suggested Action

Low Extraction
Yield

Poor Compound
Solubility

Unexpected
Bands/Peaks in
Analysis

Solvent polarity mismatch,
insufficient extraction time, or
incorrect temperature.

The selected solvent is not
suitable, or the compound may
require a more specialized
solvent system.

Co-extraction of impurities or
degradation of the
compound/solvent.

Verify solvent is on the recommended list
(e.g., Methanol, Ethanol). Systematically test
other solvents from the green selection guide.
Optimize time and temperature parameters.

Confirm the solvent is appropriate (e.g.,
DMSO for high-polarity applications).
Consider using a co-solvent (e.g., a water-
ethanol mixture) to improve solubility.

Ensure solvent purity. Avoid harsh conditions
that may degrade the flavonoid. Use
purification techniques (e.qg., recrystallization,
chromatography) post-extraction.

Key Recommendations for Researchers

¢ Prioritize Green Solvents: When possible, start your solvent selection with greener options like
ethanol or ethyl acetate, which have favorable EHS profiles [2].

e Validate for Your Application: The recommended solvents for Hemiphloin (DMSO, Methanol,

Ethanol) are a starting point. You will need to experimentally determine which one offers the best yield

and purity for your specific source material and extraction method.
¢ Consult Multiple Resources: Combine specific compound data (like that provided for Hemiphloin)

with broader solvent selection guides to make informed, safe, and sustainable choices.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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